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Compound of Interest

Compound Name: NIC-12

Cat. No.: B12377369 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Product Name: NIC-12
Cat. No.: XXXX

Appearance: White crystalline solid

Solubility: Soluble in DMSO (≥50 mg/mL) and Ethanol (≥20 mg/mL)

Background and Mechanism of Action
NIC-12 is a potent and selective small molecule inhibitor of the LIN-12/Notch signaling

pathway. The Notch signaling cascade is a highly conserved pathway crucial for cell-to-cell

communication, regulating fundamental processes such as proliferation, differentiation, and

apoptosis.[1][2] Dysregulation of the Notch pathway has been implicated in the pathogenesis of

various diseases, including a range of cancers and developmental disorders.[3][4]

The canonical Notch signaling pathway is initiated by the binding of a Notch ligand (e.g., Delta-

like or Jagged) on one cell to a Notch receptor (NOTCH1-4) on an adjacent cell. This

interaction triggers a series of proteolytic cleavages of the receptor, mediated by ADAM

metalloproteases and the γ-secretase complex.[5][6] This process releases the Notch

Intracellular Domain (NICD), which then translocates to the nucleus. In the nucleus, NICD

forms a complex with the DNA-binding protein CSL (CBF1/RBP-Jκ) and a coactivator of the

Mastermind-like (MAML) family, leading to the transcriptional activation of downstream target
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genes, including those in the Hairy/Enhancer of Split (HES) and HES-related with YRPW motif

(HEY) families.[2][6]

NIC-12 is hypothesized to act as a γ-secretase inhibitor, thereby preventing the final cleavage

step of the Notch receptor and the subsequent release of NICD. This inhibition leads to the

downregulation of Notch target gene expression, which in turn can induce apoptosis, reduce

cell proliferation, and promote differentiation in Notch-dependent cell lines.[3][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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